molecular formula C15H19N3O6 B5730107 ethyl 4-[(4-nitrophenoxy)acetyl]-1-piperazinecarboxylate

ethyl 4-[(4-nitrophenoxy)acetyl]-1-piperazinecarboxylate

Cat. No. B5730107
M. Wt: 337.33 g/mol
InChI Key: AEJAVXGKESTPNP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 4-[(4-nitrophenoxy)acetyl]-1-piperazinecarboxylate, commonly known as ENPPI, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This molecule belongs to the piperazinecarboxylate family and has been shown to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

ENPPI exerts its effects by binding to specific receptors in the body, such as the dopamine receptor and the sigma-1 receptor. This binding leads to the activation of various signaling pathways, which in turn modulate cellular processes such as cell growth, apoptosis, and inflammation.
Biochemical and Physiological Effects:
ENPPI has been shown to exhibit a wide range of biochemical and physiological effects. In cancer cells, ENPPI inhibits cell growth and induces apoptosis, which is the programmed cell death of cancer cells. In the immune system, ENPPI modulates the activity of immune cells and reduces inflammation. In the brain, ENPPI exhibits neuroprotective effects and has been investigated for its potential use in treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

ENPPI is a synthetic compound that can be easily synthesized in the laboratory. This makes it a valuable tool for researchers investigating its potential therapeutic applications. However, ENPPI has some limitations in terms of its solubility and stability, which can make it challenging to use in certain experiments.

Future Directions

There are several potential future directions for research on ENPPI. One area of interest is the development of ENPPI-based cancer therapies, which could be used to treat a wide range of cancer types. Additionally, ENPPI has been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further research is needed to fully understand the mechanisms underlying the effects of ENPPI and to develop effective therapies based on this molecule.
In conclusion, ENPPI is a synthetic compound that has been extensively studied for its potential therapeutic applications. It exhibits a wide range of biochemical and physiological effects and has been investigated for its potential use in cancer therapy, immunology, and neuroscience. While there are some limitations to its use in certain experiments, ENPPI remains a valuable tool for researchers investigating its potential therapeutic applications.

Synthesis Methods

ENPPI can be synthesized through a multi-step process that involves the reaction of piperazine with ethyl chloroacetate, followed by nitration and acetylation. The resulting compound is then purified through column chromatography to obtain pure ENPPI.

Scientific Research Applications

ENPPI has been investigated for its potential therapeutic applications in various fields, including cancer research, immunology, and neuroscience. Several studies have shown that ENPPI can inhibit the growth and proliferation of cancer cells, making it a promising candidate for cancer therapy. Additionally, ENPPI has been shown to modulate the immune system and exhibit neuroprotective effects.

properties

IUPAC Name

ethyl 4-[2-(4-nitrophenoxy)acetyl]piperazine-1-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19N3O6/c1-2-23-15(20)17-9-7-16(8-10-17)14(19)11-24-13-5-3-12(4-6-13)18(21)22/h3-6H,2,7-11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AEJAVXGKESTPNP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)N1CCN(CC1)C(=O)COC2=CC=C(C=C2)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19N3O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

337.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 4-[(4-nitrophenoxy)acetyl]piperazine-1-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.